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Compound of Interest

Compound Name: Antofloxacin hydrochloride

Cat. No.: B1667554

Introduction: Antofloxacin hydrochloride is a fourth-generation fluoroquinolone antibiotic with
a broad spectrum of activity against various bacterial pathogens. A thorough understanding of
its structural and physicochemical properties is paramount for drug development, formulation,
and quality control. This technical guide provides an in-depth overview of the structural
characterization of Antofloxacin hydrochloride, detailing the analytical techniques employed
and presenting available data for researchers, scientists, and drug development professionals.

Physicochemical Properties

Antofloxacin hydrochloride is the hydrochloride salt of Antofloxacin. Its fundamental
physicochemical properties are summarized in the table below.
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Chemical Formula

C18H22CIFN4O4

Molecular Weight 412.85 g/mol [1]
(S)-8-amino-9-fluoro-3-methyl-10-(4-
methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[2

IUPAC Name pr . y). ] Y ] _[ ]
[3]oxazino[2,3,4-ij]lquinoline-6-carboxylic acid
hydrochloride[1]

CAS Number 873888-67-6[1]

Information not publicly available. Generally,

Appearance fluoroquinolone hydrochlorides are white to pale
yellow crystalline powders.

Solubility Soluble in water.[4]

Elemental Analysis

Elemental analysis is a fundamental technique to confirm the empirical formula of a compound.

The theoretical elemental composition of Antofloxacin hydrochloride (C1sH22CIFN4QOa4) is

presented below, alongside commercially available data.

Element Theoretical Percentage
Carbon (C) 52.37%

Hydrogen (H) 5.37%

Chlorine (Cl) 8.59%

Fluorine (F) 4.60%

Nitrogen (N) 13.57%

Oxygen (O) 15.50%

Data sourced from a commercial supplier and

aligns with the theoretical calculation based on

the chemical formula.[1]
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Spectroscopic Characterization

Spectroscopic techniques are essential for elucidating the molecular structure of Antofloxacin
hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. While a complete, assigned high-resolution spectrum for Antofloxacin
hydrochloride is not publicly available, the expected chemical shifts can be inferred from the
known structure and data from related fluoroquinolones.

Experimental Protocol (General for Fluoroquinolones):
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

e Solvent: Deuterated dimethyl sulfoxide (DMSO-ds) or deuterium oxide (D20) are common
solvents for fluoroquinolone hydrochlorides.

 Internal Standard: Tetramethylsilane (TMS) or a suitable salt for aqueous solutions.

o Experiments: *H NMR, 3C NMR, and 2D correlation experiments such as COSY (Correlated
Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC
(Heteronuclear Multiple Bond Correlation) are performed to assign all proton and carbon
signals unambiguously.
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NMR Data Acquisition

e Data Processing and Analysis
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Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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